Cas no 157636-81-2 ((4R)-4-(1H-indol-3-ylmethyl)oxazolidin-2-one)

(4R)-4-(1H-indol-3-ylmethyl)oxazolidin-2-one structure
157636-81-2 structure
Product Name:(4R)-4-(1H-indol-3-ylmethyl)oxazolidin-2-one
CAS No:157636-81-2
MF:C12H12N2O2
MW:216.235882759094
MDL:MFCD01863583
CID:137821
PubChem ID:24873012
Update Time:2025-04-19

(4R)-4-(1H-indol-3-ylmethyl)oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • (R)-4-((1H-Indol-3-yl)methyl)oxazolidin-2-one
    • (R)-(-)-4-(1H-Indol-3-Ylmethyl)-2-Oxazolidinone
    • (R)-(-)-4-(3-Indolylmethyl)-2-oxazolidinone
    • 2-Oxazolidinone,4-(1H-indol-3-ylmethyl)-, (4R)-
    • (R)-(-)-4-(1H-Indol-3-ylmethyl)-2-oxazolinone
    • ANW-57438
    • CTK8B7473
    • MolPort-003-823-685
    • PubChem12405
    • SureCN8568165
    • (4R)-4-(1H-indol-3-ylmethyl)-1,3-oxazolidin-2-one
    • (R)-(-)-4-(1H-Indol-3-ylmethyl)-2-oxazolinone98%
    • (R)-(-)-4-(3-Indolylmethyl)-2-oxazolidinone, 98%
    • (R)-(-)-4-(1H-INDOL-3-YLMETHYL)-2-OXAZOLINONE 98%
    • (R)-4-(1H-Indol-3-ylmethyl)-2-oxazolidinone,99%e.e.
    • (R)-(-)-4-(1H-Indol-3-ylMethyl)-2-oxazolidinone, ee: 98%
    • (R)-(-)-4-(1H-Indol-3-ylmethyl)-2-oxazolidinone, 98%, ee: 98%
    • (4R)-4-(1H-indol-3-ylmethyl)oxazolidin-2-one
    • 2-Oxazolidinone,4-(1H-indol-3-ylmethyl)-,(4R)-
    • 157636-81-2
    • A809860
    • (4R)-4-(1H-indol-3-ylmethyl)oxazolidin-2-one;(R)-4-((1H-Indol-3-yl)methyl)oxazolidin-2-one
    • (R)-(-)-4-(1H-Indol-3-ylmethyl)-2-oxazolidinone, 98%
    • 2-Oxazolidinone, 4-(1H-indol-3-ylmethyl)-, (4R)-
    • SCHEMBL8568165
    • MFCD01863583
    • (4R)-4-[(1H-Indol-3-yl)methyl]-1,3-oxazolidin-2-one
    • BS-50833
    • E77973
    • (R)-(-)-4-(1H-lndol-3-ylmethyl)-2-oxazolinone
    • CS-0138919
    • DTXSID60584078
    • DB-001555
    • MDL: MFCD01863583
    • Inchi: 1S/C12H12N2O2/c15-12-14-9(7-16-12)5-8-6-13-11-4-2-1-3-10(8)11/h1-4,6,9,13H,5,7H2,(H,14,15)/t9-/m1/s1
    • InChI Key: LGXHODFXCOIGGJ-SECBINFHSA-N
    • SMILES: O1C(N[C@@H](C1)CC1=CNC2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 216.08996
  • Monoisotopic Mass: 216.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.1A^2
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing

Experimental Properties

  • Color/Form: White powder
  • Density: 1.326
  • Melting Point: 157-160 °C (lit.)
  • Boiling Point: 544.4 ºC at 760 mmHg
  • Flash Point: 283 ºC
  • Refractive Index: 1.662
  • PSA: 54.12
  • LogP: 2.14760
  • Solubility: Not determined
  • Sensitiveness: Air Sensitive
  • Optical Activity: [α]21/D −12°, c = 1 in methanol

(4R)-4-(1H-indol-3-ylmethyl)oxazolidin-2-one Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Safety Term:S26-36

(4R)-4-(1H-indol-3-ylmethyl)oxazolidin-2-one Customs Data

  • HS CODE:29349990

(4R)-4-(1H-indol-3-ylmethyl)oxazolidin-2-one Pricemore >>

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